(1R,2R)-Cyclopropane-1,2-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
There is a reported synthesis of a single enantiomer of immuno-PET linker-chelator (1R,2R)-RESCA-TFP from commercially available (1R,2R)-1,2-diaminocyclohexane . The synthesis features a reductive amination, a trialkylation, a saponification followed by EDCI-promoted TFP ester formation, and finally a t-Bu ester global deprotection .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. A computational algorithm has been reported that follows a spectroscopist-driven elucidation process of the structure of an organic molecule based on IR, 1H and 13C NMR, and MS tabular data .Mechanism of Action
Target of Action
Similar compounds such as platinum-based chemotherapeutic complexes like cisplatin, carboplatin, and oxaliplatin have been extensively studied . These complexes are known to interact with DNA and induce cellular apoptosis through the DNA damage response pathway .
Mode of Action
It’s worth noting that similar platinum-based complexes, such as oxaliplatin, are believed to induce cell death through a unique nucleolar stress pathway . This pathway is sensitive to modifications at certain positions of the complex .
Biochemical Pathways
Platinum-based complexes like oxaliplatin and cisplatin are known to affect the dna damage response pathway
Pharmacokinetics
A study on a similar compound, oxaliplatin, showed that it had a more rapid plasma decay profile compared to cisplatin . The renal clearance of oxaliplatin was also about 2-fold that of cisplatin . These properties could potentially influence the bioavailability of (1R,2R)-Cyclopropane-1,2-diamine.
Result of Action
Similar platinum-based complexes are known to induce cellular apoptosis . Oxaliplatin, for instance, is believed to induce cell death through a unique nucleolar stress pathway .
Action Environment
It’s known that the efficacy of similar platinum-based complexes can be influenced by factors such as the presence of other drugs, the patient’s health status, and genetic factors .
Future Directions
Properties
IUPAC Name |
(1R,2R)-cyclopropane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8N2/c4-2-1-3(2)5/h2-3H,1,4-5H2/t2-,3-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQSBSLFFVASXRY-PWNYCUMCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1N)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
72.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.